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Compound of Interest

Compound Name:

1-(Cbz-

amino)cyclopentanecarboxylic

acid

Cat. No.: B093437 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical overview of the available spectral data and synthetic

methodology for 1-(Cbz-amino)cyclopentanecarboxylic acid, also known as Cbz-

cycloleucine. While direct quantitative spectral data such as NMR peak lists and IR frequencies

are not widely available in the public domain, this guide consolidates known information from

commercial and chemical database sources.

Data Presentation
The primary spectral data point available for 1-(Cbz-amino)cyclopentanecarboxylic acid is

from Liquid Chromatography-Mass Spectrometry (LCMS).

Table 1: Mass Spectrometry Data

Analysis Type
Ionization
Mode

Observed m/z Interpretation Source

LCMS
Electrospray

(ESI)
264 [M+H]⁺ [1]
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Note: Detailed ¹H NMR, ¹³C NMR, and IR spectral data are indicated to be available from

various chemical suppliers but are not publicly archived. Researchers requiring this data should

consult commercial vendors.

Experimental Protocols
A detailed experimental protocol for the synthesis of 1-(Cbz-amino)cyclopentanecarboxylic
acid has been reported, providing a clear pathway for its preparation.

Synthesis of 1-(Cbz-amino)cyclopentanecarboxylic Acid[1]

This protocol involves the protection of the amino group of 1-aminocyclopentanecarboxylic acid

using benzyl chloroformate (Cbz-Cl).

Step 1: Reaction Setup

A solution of 1-aminocyclopentanecarboxylic acid (3.0 g, 23.2 mmol) is prepared in a 1:1

mixture of dioxane and water (60 mL).

Sodium carbonate (Na₂CO₃, 12.3 g, 116 mmol) is slowly added to the solution.

Benzyl chloroformate (3.6 mL, 25.5 mmol) is then added dropwise to the stirring mixture.

The reaction is stirred at room temperature overnight.

Step 2: Initial Work-up and Intermediate Formation

Upon completion, the reaction mixture's pH is carefully adjusted to 2 using 1 M

hydrochloric acid (HCl).

The acidic solution is extracted with ethyl acetate (EtOAc, 3 x 30 mL).

The combined organic phases are washed with saturated saline (30 mL), dried over

anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under reduced

pressure.

The resulting crude product is a mixture of 1-(Cbz-amino)cyclopentanecarboxylic acid
and its corresponding benzyl ester.
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Step 3: Saponification and Final Product Isolation

The crude product is dissolved in a 1:1 mixture of tetrahydrofuran (THF) and water (60

mL).

Lithium hydroxide (LiOH, 2.67 g, 116 mmol) is added, and the mixture is stirred overnight

at room temperature to saponify the benzyl ester.

The mixture is washed with diethyl ether (Et₂O, 3 x 30 mL).

The aqueous phase is acidified to pH 2 with 1 M HCl.

The final product is extracted with ethyl acetate (3 x 30 mL).

The combined organic phases are washed with saturated saline (30 mL), dried over

MgSO₄, filtered, and concentrated under reduced pressure to yield the final product, Cbz-

cycloleucine (4.76 g, 78% yield).

Mandatory Visualizations
The following diagram illustrates the experimental workflow for the synthesis of 1-(Cbz-
amino)cyclopentanecarboxylic acid.
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Caption: Synthetic workflow for 1-(Cbz-amino)cyclopentanecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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